Cas no 121912-30-9 (6-(Methylamino)hexanoic acid hydrochloride)

• Product Name: 6-(Methylamino)hexanoic acid hydrochloride
• CAS No: 121912-30-9
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD18082539
• CID: 2617807
• Update Time: 2025-06-11

6-(Methylamino)hexanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(methylamino)hexanoic acid,hydrochloride
• 6-(Methylamino)hexanoic acid HCl
• 6-(methylamino)- Hexanoic acid, hydrochloride (1:1)
• Hexanoic acid, 6-(MethylaMino)-, hydrochloride(1:1)
• 6-(METHYLAMINO)HEXANOIC ACID HYDROCHLORIDE
• Hexanoic acid, 6-(methylamino)-, hydrochloride
• 6-(Methylamino)hexanoic acid--hydrogen chloride (1/1)
• 6-(Methylamino)hexanoic acid hydrochloride

• MDL： MFCD18082539
• Inchi： 1S/C7H15NO2.ClH/c1-8-6-4-2-3-5-7(9)10;/h8H,2-6H2,1H3,(H,9,10);1H
• InChI Key： AILMWCOKRFHBHG-UHFFFAOYSA-N
• SMILES： Cl.OC(CCCCCNC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 93.6
• Topological Polar Surface Area: 49.3

Additional information on 6-(Methylamino)hexanoic acid hydrochloride

Introduction to 6-(Methylamino)hexanoic acid hydrochloride (CAS No. 121912-30-9)

6-(Methylamino)hexanoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 121912-30-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt of 6-(methylamino)hexanoic acid, has garnered attention due to its structural properties and potential applications in drug development. The presence of both an amino group and a carboxylic acid moiety in its molecular structure makes it a versatile intermediate, capable of participating in various chemical reactions such as peptide synthesis, amide formation, and other organic transformations relevant to medicinal chemistry.

The molecular formula of 6-(methylamino)hexanoic acid hydrochloride is C₈H₁₇NO₂·HCl, reflecting its composition as a derivative of hexanoic acid with a methylamino substituent. The hydrochloride form enhances the solubility and stability of the compound, making it more suitable for pharmaceutical formulations and laboratory applications. The compound's solubility profile in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO) further underscores its utility in synthetic chemistry and biophysical studies.

In recent years, the exploration of novel amino acid derivatives has opened up new avenues in drug discovery. 6-(Methylamino)hexanoic acid hydrochloride has been studied for its potential role as a building block in the synthesis of peptidomimetics and protease inhibitors. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. The structural flexibility offered by the methylamino group allows for the creation of compounds that can interact with biological targets in a manner similar to natural peptides while avoiding their metabolic degradation.

One of the most compelling aspects of 6-(methylamino)hexanoic acid hydrochloride is its utility in the development of enzyme inhibitors. Enzymes are critical targets in drug design due to their involvement in numerous physiological pathways. By designing molecules that can selectively inhibit specific enzymes, researchers can develop treatments for a wide range of diseases, including cancer, inflammation, and infectious diseases. The carboxylic acid group in 6-(methylamino)hexanoic acid hydrochloride provides a site for hydrogen bonding interactions with enzyme active sites, while the amino group can form ionic or hydrogen bonds with other residues, enhancing binding affinity.

Recent studies have highlighted the importance of amino acid derivatives in the development of antiviral agents. The ability of compounds like 6-(methylamino)hexanoic acid hydrochloride to interact with viral proteases and other essential viral enzymes has made them promising candidates for antiviral therapies. For instance, modifications to the side chain length and substitution patterns can fine-tune the binding properties of these derivatives, leading to more effective inhibition of viral replication. This approach has been particularly relevant in the context of emerging viral threats, where rapid development of antiviral drugs is crucial.

The synthesis of 6-(methylamino)hexanoic acid hydrochloride typically involves multi-step organic reactions starting from commercially available precursors such as hexanoyl chloride or hexanoic acid. The introduction of the methylamino group can be achieved through reductive amination or nucleophilic substitution reactions, depending on the synthetic strategy employed. The final step involves converting the free base form into its hydrochloride salt to improve stability and solubility. Advanced synthetic techniques such as flow chemistry have also been explored to optimize reaction conditions and improve yield.

In addition to its pharmaceutical applications, 6-(methylamino)hexanoic acid hydrochloride has found utility in materials science and biotechnology. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. These metal complexes have been investigated for their catalytic properties and potential applications in catalysis and material science. Furthermore, the compound's structural features make it suitable for use as a chelating agent in biotechnological applications where selective binding to metal ions is required.

The biophysical properties of 6-(methylamino)hexanoic acid hydrochloride, such as its pKa value and interaction with biological membranes, have been studied to understand how it behaves within biological systems. These studies provide insights into how the compound might be metabolized or transported within an organism, which are critical factors in drug design. Computational modeling techniques have been employed to predict how this compound might interact with biological targets at an atomic level, aiding researchers in designing more effective derivatives.

The safety profile of 6-(methylamino)hexanoic acid hydrochloride is another important consideration in its application. While preliminary studies suggest that it is well-tolerated at moderate doses, further toxicological assessments are necessary to fully understand its potential risks and benefits. These studies often involve cell culture assays, animal models, and human clinical trials when applicable. The results from these studies help determine appropriate dosing regimens and identify any potential side effects that should be monitored during therapeutic use.

Future research directions for 6-(methylamino)hexanoic acid hydrochloride include exploring its role as a scaffold for novel drug candidates and investigating its mechanisms of action at a molecular level. Advances in high-throughput screening technologies have enabled researchers to rapidly test thousands of compounds for their biological activity against various targets. This approach has led to the discovery of several promising drug candidates that may eventually enter clinical development pipelines.

In conclusion,6-(Methylamino)hexanoic acid hydrochloride (CAS No. 121912-30-9) is a multifaceted compound with significant potential applications across multiple fields including pharmaceuticals, materials science, and biotechnology. Its unique structural features make it an attractive candidate for further research and development aimed at creating new treatments for various diseases while addressing unmet medical needs.